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Compound of Interest

Compound Name: 3-(Chloromethyl)-1-ethoxypentane

Cat. No.: B13219335

Get Quote

Executive Summary
3-(Chloromethyl)-1-ethoxypentane (CAS: 859336-44-0) is a specialized alkyl halide ether

used as a linker or chiral building block in the synthesis of complex pharmaceutical

intermediates.[1] Its structural integrity is critical, as the position of the chloromethyl side chain

(C3 vs. C2 or C4) significantly alters the reactivity and biological profile of downstream

products.

This guide compares the

C NMR profile of the target molecule against its most common synthetic impurity, 2-
(Chloromethyl)-1-ethoxypentane, providing researchers with a definitive spectral fingerprint for
quality control.

Chemical Identity & Structural Logic[2]
IUPAC Name: 1-Ethoxy-3-(chloromethyl)pentane

Molecular Formula:

[1]
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Molecular Weight: 164.67 g/mol [1]

Key Functional Groups: Primary Ether, Primary Alkyl Chloride.

Structural Visualization
The following diagram illustrates the carbon connectivity and the specific numbering scheme

used for the NMR assignment.

Figure 1: Connectivity of 3-(Chloromethyl)-1-ethoxypentane
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Comparative NMR Analysis: Target vs. Isomers
Distinguishing the target from regioisomers is the primary challenge. The table below contrasts

the predicted chemical shifts of the target (3-substituted) against the 2-substituted isomer,

highlighting the diagnostic signals.

Table 1: Comparative C Chemical Shifts (ppm)
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Carbon Position
Target: 3-
(Chloromethyl)-...
[1][2][3][4]

Alternative: 2-
(Chloromethyl)-...

Diagnostic
Difference (

)

C1 (O-

)
68.5 - 69.5 72.0 - 74.0

~4 ppm (Branching

effect deshields C1 in

Isomer)

C2 (

/CH)

32.0 - 34.0 (

)
38.0 - 40.0 (CH)

Type Change (DEPT-

135 Inversion)

Branch (

-Cl)
47.0 - 48.0 45.0 - 46.0 Minor

Ethoxy 66.0 - 66.5 66.0 - 66.5 N/A (Overlap)

Terminal 11.0 - 12.0 14.0 - 15.0 Minor

Mechanistic Insight[7][8]
The C1 Shift: In the target molecule, C1 is separated from the branching point (C3) by two

bonds. In the alternative (2-chloromethyl), the branching is at C2 (beta position). Beta-

branching typically causes a downfield shift (deshielding) of 3-5 ppm.

DEPT-135 Validation: This is the most robust confirmation method.

Target: C2 is a

(Negative peak).

Alternative: C2 is a

(Positive peak).[3]

Experimental Protocol
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To obtain reproducible data comparable to the values above, follow this standardized workflow.

Sample Preparation[4][7][8]
Solvent: Chloroform-d (

, 99.8% D) with 0.03% TMS (Tetramethylsilane) as an internal standard.

Concentration: Dissolve 30–50 mg of the oil in 0.6 mL of solvent.

Note: High concentrations (>100 mg) may cause viscosity broadening; low concentrations

(<10 mg) require excessive scan times.

Filtration: Filter through a cotton plug if any turbidity is observed (removes inorganic salts

from synthesis).

Acquisition Parameters (Standard 400 MHz Instrument)
Frequency: 100 MHz (

C).

Pulse Sequence: Proton-decoupled (zgpg30 or equivalent).

Relaxation Delay (D1): 2.0 seconds (Ensure quaternary carbon relaxation, though none

present here).

Scans (NS): 256–1024 (depending on concentration).

Temperature: 298 K (25°C).

Analytical Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13219335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Logic Flow for Isomer Discrimination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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